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Compound of Interest

Compound Name: Triethylgermane

Cat. No.: B074486 Get Quote

This in-depth guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals working with triethylgermane. It covers its chemical identifiers,

physical properties, a detailed experimental protocol for its synthesis, and important safety

considerations.

Chemical Identifiers and Physical Properties
Triethylgermane, also known as triethylgermanium hydride, is an organogermanium

compound with a range of applications in chemical synthesis. Accurate identification and

understanding its physical properties are crucial for its proper handling and use in experimental

settings.
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Identifier Value

CAS Number 1188-14-3

PubChem CID 17339

Molecular Formula C₆H₁₆Ge

Molecular Weight 160.83 g/mol

IUPAC Name triethylgermane

Synonyms
Triethylgermanium hydride, Triethylgermyl

hydride

InChI
InChI=1S/C6H16Ge/c1-4-7(5-2)6-3/h7H,4-

6H2,1-3H3

InChIKey LTLGQZPDSQYFSB-UHFFFAOYSA-N

Canonical SMILES CC--INVALID-LINK--CC

Boiling Point 121-122 °C

Density 0.994 g/mL at 25 °C

Experimental Protocol: Synthesis of
Triethylgermane
The following is a three-step protocol for the synthesis of triethylgermane, a method often

cited in technical literature.

Objective: To synthesize triethylgermane from triethylbromogermane.

Materials:

Triethylbromogermane ((C₂H₅)₃GeBr)

Sodium (Na) metal

Lithium (Li) metal
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Ammonia (NH₃)

Anhydrous diethyl ether or other suitable aprotic solvent

Standard glassware for air-sensitive synthesis (Schlenk line, inert atmosphere glovebox)

Distillation apparatus

Procedure:

Step 1: Synthesis of Hexaethyldigermane

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve triethylbromogermane in an appropriate anhydrous solvent such as diethyl ether.

Add finely dispersed sodium metal to the solution. The reaction is exothermic and should be

controlled by appropriate cooling.

The reaction mixture is stirred until the reaction is complete, which can be monitored by the

disappearance of the starting material (e.g., by GC-MS).

Upon completion, the reaction mixture will contain hexaethyldigermane ((C₂H₅)₃Ge-

Ge(C₂H₅)₃) and sodium bromide (NaBr) as a precipitate.

Step 2: Formation of Triethylgermyllithium

Carefully separate the ethereal solution of hexaethyldigermane from the sodium bromide

precipitate.

To this solution, add lithium metal.

Stir the mixture. The lithium will react with the hexaethyldigermane to cleave the Ge-Ge

bond, forming triethylgermyllithium ((C₂H₅)₃GeLi). The solution will typically develop a

characteristic color indicating the formation of the organometallic reagent.

Step 3: Ammonolysis to Triethylgermane
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Cool the solution of triethylgermyllithium to a low temperature (e.g., -78 °C using a dry

ice/acetone bath).

Slowly introduce anhydrous ammonia gas into the reaction mixture or add a pre-condensed

liquid ammonia solution.

The triethylgermyllithium will react with ammonia in a protonolysis reaction to yield the final

product, triethylgermane ((C₂H₅)₃GeH), and lithium amide (LiNH₂).

After the reaction is complete, the triethylgermane can be isolated and purified by fractional

distillation under reduced pressure.

Diagram of the Synthesis Workflow:

Step 1: Formation of Hexaethyldigermane Step 2: Formation of Triethylgermyllithium Step 3: Ammonolysis to Triethylgermane

Triethylbromogermane
((C₂H₅)₃GeBr) + Sodium (Na) Hexaethyldigermane

((C₂H₅)₃Ge-Ge(C₂H₅)₃)

Reaction

+ Lithium (Li) Triethylgermyllithium
((C₂H₅)₃GeLi)

Cleavage

+ Ammonia (NH₃) Triethylgermane
((C₂H₅)₃GeH)

Protonolysis

Click to download full resolution via product page

Caption: A workflow diagram illustrating the three-step synthesis of triethylgermane.

Safety and Handling
Triethylgermane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood. It is harmful if swallowed, in contact with skin, or if

inhaled. Personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat, should be worn at all times. Store in a tightly sealed container in a cool,

dry place away from sources of ignition.

To cite this document: BenchChem. [Triethylgermane: A Technical Guide for Researchers].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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